Lipophilicity and Polarity vs. 2,4-Dichlorophenyl Congeners
The target compound occupies a logP/tPSA window that is intermediate between simple 2,4-dichlorophenethylamine fragments and advanced cannabinoid receptor ligands. Its calculated logP of 4.42 [1] is approximately 1.6–1.8 log units higher than 2-(2,4-dichlorophenyl)ethanamine (logP 2.66) and 1.6 log units higher than 1-(2,4-dichlorophenyl)ethanamine (logP 2.82) [2], reflecting the lipophilic contribution of the tetrahydropyran ring. Simultaneously, its logP is 1.5–2.6 log units lower than the CB2 agonist GW-842166X (logP 3.48–5.17) [3] and 1.5–2.6 log units lower than the CB1 antagonist rimonabant (logP 5.94–7.07) [4]. Its tPSA of 25 Ų is substantially lower than GW-842166X (76–80 Ų) and rimonabant (50 Ų) [1][3][4], predicting superior passive membrane permeability and potential CNS penetration compared to more polar, drug-sized analogs bearing the same 2,4-dichlorophenyl recognition motif.
| Evidence Dimension | Predicted logP and tPSA values across a 2,4-dichlorophenyl chemotype series |
|---|---|
| Target Compound Data | logP = 4.42; tPSA = 25 Ų; MW = 288.2 |
| Comparator Or Baseline | 2-(2,4-Dichlorophenyl)ethanamine: logP = 2.66, MW = 190.07; 1-(2,4-Dichlorophenyl)ethanamine: logP = 2.82, MW = 190.07; GW-842166X: logP = 3.48–5.17, tPSA = 76–80 Ų, MW = 449.3; Rimonabant: logP = 5.94–7.07, tPSA = 50 Ų, MW = 463.8 |
| Quantified Difference | ΔlogP = +1.56 to +1.76 vs. simple 2,4-dichlorophenethylamines; ΔlogP = –0.75 to –2.65 vs. GW-842166X and rimonabant; ΔtPSA = –25 to –55 Ų vs. drug-like analogs |
| Conditions | Calculated/predicted values from ZINC, ChemSrc, ChemBase, Ambinter, and Chem960 databases |
Why This Matters
For CNS-targeted screening libraries or lead optimization programs, the logP range of 4–5 and tPSA < 60 Ų are associated with favorable brain penetration; this compound's property profile may offer a distinct advantage over both overly hydrophilic fragments and overly lipophilic drug-sized molecules.
- [1] ZINC Database. ZINC000010435753. Calculated MW 288.218, logP 4.424, tPSA 25 Ų. View Source
- [2] ChemBase. 1-(2,4-Dichlorophenyl)ethanamine (CAS 89981-75-9). logP 2.82. View Source
- [3] Ambinter. GW842166X: MW 449.254, logP 5.1661, PSA 76.14. HZBP: GW842166X PSA 79.63, logP 3.48. View Source
- [4] ZINC1540228 (Rimonabant). MW 463.796, logP 5.939. Chem960: Rimonabant PSA 50.16, logP 7.07. View Source
